molecular formula C19H13BrFN3O3S B2812209 2-Amino-4-(3-bromo-4-fluorophenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide CAS No. 893290-24-9

2-Amino-4-(3-bromo-4-fluorophenyl)-6-methyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

Cat. No.: B2812209
CAS No.: 893290-24-9
M. Wt: 462.29
InChI Key: GIGPKWZUXZFDPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule with potential applications in medicinal chemistry . It contains several functional groups and rings, including an amino group, a bromo-fluorophenyl group, a dihydropyrano ring, a benzothiazine ring, and a carbonitrile group .


Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups . The 3D structure can be analyzed using computational chemistry software .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, its solubility would be influenced by the polar groups present in the molecule .

Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been used in the synthesis of various derivatives with potential biological activities. Ahmad et al. (2019) reported the synthesis and biological evaluation of two new series of dihydropyrano[2,3-e][1,2]thiazine derivatives. These compounds showed promising results as selective inhibitors of monoamine oxidase A and B, which are key targets in treating neurological disorders (Ahmad et al., 2019).

Multicomponent Synthesis and Structural Analysis

Lega et al. (2016) focused on the peculiarities of multicomponent synthesis derived from 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide, leading to new derivatives of 2-amino-4H-pyrans. Their research contributed significantly to understanding the reaction mechanisms and structural analysis of these compounds (Lega et al., 2016).

Spiro-Combination with Other Nuclei

The synthesis of spiro-combined compounds involving this molecule has been an area of interest. Shemchuk et al. (2014) synthesized spiro[(2-amino-3-R-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-5,5-dioxide)-4,3′-(1′-R′-5′-R″-indolin-2′-one)] compounds, contributing to the field of spirocyclic chemistry and its applications in developing novel compounds (Shemchuk et al., 2014).

Antimicrobial Activity

A significant application of this compound is in the synthesis of derivatives with antimicrobial properties. Lega et al. (2017) synthesized derivatives and evaluated their antimicrobial activities. The results indicated the potential of these compounds in developing new antibacterial and antifungal agents (Lega et al., 2017).

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The potential applications of this compound in medicinal chemistry could be a promising area for future research . Its complex structure and the presence of multiple functional groups could make it a candidate for drug development .

Properties

IUPAC Name

2-amino-4-(3-bromo-4-fluorophenyl)-6-methyl-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H13BrFN3O3S/c1-24-15-5-3-2-4-11(15)17-18(28(24,25)26)16(12(9-22)19(23)27-17)10-6-7-14(21)13(20)8-10/h2-8,16H,23H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GIGPKWZUXZFDPT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C2=CC=CC=C2C3=C(S1(=O)=O)C(C(=C(O3)N)C#N)C4=CC(=C(C=C4)F)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13BrFN3O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

462.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.